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2-Amino-3-sulfopropanoic acid

hydrate

Cat. No.: B13397859

Get Quote

Technical Guide for Pharmaceutical Development & Chemical Biology

Executive Summary
In the precise world of drug development and peptide synthesis, L-Cysteic Acid (3-sulfo-L-

alanine) presents a unique physicochemical challenge often overlooked: the thermodynamic

distinction between its anhydrous (CAS 498-40-8) and monohydrate (CAS 23537-25-9) forms.

[1]

While often treated interchangeably in casual bench work, the hydration state fundamentally

alters the chemical potential, dissolution kinetics, and stoichiometric accuracy of the

compound. This guide analyzes the solubility divergence between these forms, providing a self-

validating framework for researchers to ensure data integrity.

Part 1: Physicochemical Characterization[2]
L-Cysteic acid is an oxidized derivative of cysteine where the thiol group is replaced by a

sulfonic acid moiety (
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).[1][2][3] This substitution drastically lowers the pKa of the side chain, making it one of the
most acidic amino acids (pKa < 0).

1.1 Comparative Properties Table
Feature Anhydrous L-Cysteic Acid

L-Cysteic Acid
Monohydrate

CAS Number 498-40-8 23537-25-9

Formula

Molecular Weight 169.16 g/mol 187.17 g/mol

Crystal Habit Orthorhombic (Meta-stable)
Orthorhombic

(Thermodynamically Stable)

Hygroscopicity
High (Rapidly adsorbs

moisture)

Low (Stable at ambient

humidity)

Primary Utility
Specialized anhydrous

synthesis

Standard aqueous

formulations, Cell culture

1.2 The Stability Trap
The anhydrous form is thermodynamically unstable in ambient conditions. It acts as a "moisture

sink," actively scavenging atmospheric water to lower its lattice energy and transition to the

monohydrate form.

Critical Implication: If a protocol specifies 10 mM of L-Cysteic acid and you weigh the

anhydrous form that has been stored in a non-desiccated cabinet, you are likely under-dosing

by ~10.6% due to invisible water weight.[1]

Part 2: Solubility & Dissolution Thermodynamics
The solubility profile of L-Cysteic acid is dominated by the sulfonic acid group, which confers

high polarity and water solubility compared to its parent compound, cysteine.[1]

2.1 Theoretical Solubility Mechanism
Unlike carboxylic acid side chains (Asp, Glu), the sulfonic acid group is fully ionized at

physiological pH.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13278
https://en.wikipedia.org/wiki/Cysteic_acid
https://cymitquimica.com/cas/498-40-8/
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13278
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13278
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13278
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13397859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Dissolution: Exothermic. The crystal lattice breaks, and the hydration of the

molecule releases significant energy (

).

Monohydrate Dissolution: Less Exothermic/Endothermic. The water molecule is already

incorporated into the crystal lattice. The energy required to break the lattice is partially offset

by the pre-existing hydration.

2.2 Solubility Data Discrepancy
Literature values for L-Cysteic acid monohydrate solubility vary significantly (ranging from ~37

mg/mL to >100 mg/mL). This variance is often an artifact of pH and temperature control during

measurement.

Standard Solubility (25°C, Water): ~125 mg/mL (approx. 667 mM).

Solvent Compatibility: Highly soluble in water; insoluble in ethanol and non-polar organic

solvents.

Part 3: Phase Transformation Visualization
The following diagram illustrates the thermodynamic pathway and the "trap" of using anhydrous

material in aqueous applications.

Anhydrous L-Cysteic Acid
(High Energy State)

CAS: 498-40-8

L-Cysteic Acid Monohydrate
(Stable Crystal Lattice)

CAS: 23537-25-9

 Spontaneous Hydration
(Exothermic)

Aqueous Solution
(Zwitterionic Ions)

SO₃⁻ / NH₃⁺

 Direct Dissolution
(Rapid Heat Release)

Atmospheric Moisture
(H₂O)

 Dissolution
(Equilibrium)

Click to download full resolution via product page

Figure 1: Thermodynamic pathway showing the spontaneous conversion of anhydrous cysteic

acid to the monohydrate form in the presence of moisture.
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Part 4: Experimental Protocols
To ensure data integrity, researchers must validate the hydration state and solubility limit.

Protocol A: Hydration State Verification (Karl Fischer)
Use this to confirm if your "anhydrous" stock has degraded.

Reagent: Anhydrous Methanol (solvent).

Titrant: Standard Karl Fischer reagent (pyridine-free recommended).

Procedure:

Weigh 50 mg of sample accurately.

Inject into the titration cell.

Result Interpretation:

Result < 1.0% water: Material is Anhydrous.

Result ~9.6% water: Material is Monohydrate.

Result 2-8%: Material is a Mixture (Do not use for quantitative standards).

Protocol B: Equilibrium Solubility Determination
Use this to determine the exact solubility limit for your specific buffer/temperature.
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Excess Solid Addition
(Add >150 mg/mL)

Thermal Equilibration
(25°C, 24-48 hrs, Agitation)

 Prevent Supersaturation

Syringe Filtration
(0.22 µm PVDF membrane)

 Isothermal

Quantification
(HPLC-UV or Gravimetric)
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Figure 2: Workflow for determining thermodynamic equilibrium solubility.

Step-by-Step:

Preparation: Add excess L-cysteic acid monohydrate (approx. 200 mg) to 1.0 mL of

degassed water or buffer in a glass vial.

Equilibration: Shake at constant temperature (e.g., 25°C) for 24 hours. Note: Check pH; the

solution will be highly acidic. Adjust pH if physiological solubility is required.

Filtration: Filter the supernatant using a 0.22 µm PVDF filter (pre-warmed to 25°C to prevent

precipitation).

Quantification:

Method 1 (HPLC): Dilute 1:100 and analyze via HPLC (C18 column, low pH mobile

phase).
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Method 2 (Gravimetric): Evaporate a known volume of filtrate to dryness and weigh the

residue.

Part 5: Applications in Drug Development[7]
Understanding the solubility difference is vital for:

Prodrug Synthesis: When using L-cysteic acid as a polar "head" group to improve the

solubility of lipophilic drugs, the anhydrous form is preferred for organic synthesis reactions

(to prevent hydrolysis of moisture-sensitive coupling reagents), but the monohydrate is

preferred for final formulation stability.

Excipient Selection: In lyophilized formulations, the transition from amorphous anhydrous

cysteic acid to the crystalline monohydrate can cause cake collapse or water redistribution,

potentially destabilizing the API (Active Pharmaceutical Ingredient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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